Cas no 2229463-28-7 (2-(4,5-dibromofuran-2-yl)ethanimidamide)

• Product Name: 2-(4,5-dibromofuran-2-yl)ethanimidamide
• CAS No: 2229463-28-7
• MF: C₆H₆Br₂N₂O
• MW: 281.932639598846
• CID: 6259544
• PubChem ID: 165643100
• Update Time: 2025-05-20

2-(4,5-dibromofuran-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dibromofuran-2-yl)ethanimidamide
• 2229463-28-7
• EN300-1921883

• Inchi： 1S/C6H6Br2N2O/c7-4-1-3(2-5(9)10)11-6(4)8/h1H,2H2,(H3,9,10)
• InChI Key： UVEORIZOQCXKHP-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(=C1)CC(=N)N)Br

Computed Properties

• Exact Mass: 281.88264g/mol
• Monoisotopic Mass: 279.88469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63Ų

Additional information on 2-(4,5-dibromofuran-2-yl)ethanimidamide

Introduction to 2-(4,5-dibromofuran-2-yl)ethanimidamide (CAS No. 2229463-28-7)

2-(4,5-dibromofuran-2-yl)ethanimidamide, identified by the Chemical Abstracts Service Number (CAS No.) 2229463-28-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural features, which include a furan ring substituted with bromine atoms and an ethanimidamide moiety. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The structural framework of 2-(4,5-dibromofuran-2-yl)ethanimidamide consists of a furan core, which is a five-membered heterocyclic aromatic ring containing an oxygen atom. The furan ring at the 2-position is further substituted with two bromine atoms at the 4 and 5 positions, enhancing its reactivity and potential for further functionalization. Additionally, the ethanimidamide group, attached to the furan ring via an ethynyl linkage, introduces a carbonyl group and an amide functionality. This combination of structural elements makes the compound a versatile intermediate in synthetic chemistry and a promising candidate for drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing furan derivatives. The brominated furan moiety in 2-(4,5-dibromofuran-2-yl)ethanimidamide has been particularly studied for its ability to interact with biological targets such as enzymes and receptors. This interaction is often mediated by the electron-withdrawing nature of the bromine atoms, which can modulate the electronic properties of the furan ring and influence its binding affinity.

One of the most compelling aspects of 2-(4,5-dibromofuran-2-yl)ethanimidamide is its utility as a building block in medicinal chemistry. The ethanimidamide group provides a site for further chemical modification, allowing researchers to tailor the compound’s properties for specific biological applications. For instance, this moiety can be used to introduce additional functional groups that enhance solubility, bioavailability, or target specificity. Such modifications are crucial in optimizing lead compounds for clinical development.

The synthesis of 2-(4,5-dibromofuran-2-yl)ethanimidamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination of the furan ring is a critical step, often achieved using halogenating agents such as N-bromosuccinimide (NBS). Subsequent functionalization at the 2-position with an ethanimidamide group typically involves reactions like nucleophilic addition or condensation reactions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, may also be employed to achieve regioselective modifications.

Recent studies have highlighted the biological activity of 2-(4,5-dibromofuran-2-yl)ethanimidamide and its derivatives. Research has demonstrated that compounds with similar structural motifs exhibit inhibitory effects on various enzymes involved in inflammatory pathways. For example, derivatives of this compound have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, preliminary studies suggest that modifications to the ethanimidamide group can enhance binding affinity to specific protein targets, making these compounds attractive candidates for drug development.

The pharmacokinetic properties of 2-(4,5-dibromofuran-2-yl)ethanimidamide are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a therapeutic agent. Studies using computational modeling and experimental techniques have provided insights into its metabolic pathways and interactions with cytochrome P450 enzymes. These findings are critical for predicting drug-drug interactions and optimizing dosing regimens.

In conclusion, 2-(4,5-dibromofuran-2-yl)ethanimidamide (CAS No. 2229463-28-7) represents a promising scaffold in pharmaceutical research due to its unique structural features and biological activities. Its potential as a lead compound for drug development continues to be explored through both synthetic chemistry and pharmacological studies. As research progresses，this compound may contribute significantly to advancements in medicinal chemistry and therapeutic innovation.